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A Comparative Guide to Thermocouple Measurement: MCC-134 vs. National Instruments

Modules

For researchers, scientists, and professionals in drug development, precise and reliable

temperature measurement is paramount. Thermocouples are a ubiquitous and cost-effective

solution for a wide range of temperature sensing applications. However, the accuracy of these

measurements is heavily dependent on the data acquisition (DAQ) hardware. This guide

provides a detailed comparison of the Measurement Computing Corporation (MCC) MCC-134
Thermocouple Measurement HAT for Raspberry Pi® and popular thermocouple input modules

from National Instruments (NI), specifically the NI 9211 and NI 9213.

This comparison will delve into the key specifications, software ecosystems, and provide a

framework for experimental performance evaluation to assist you in selecting the optimal

solution for your research needs.

Key Specifications at a Glance
A summary of the critical performance specifications for the MCC-134, NI 9211, and NI 9213 is

presented below. This allows for a quick and objective comparison of their capabilities.
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Feature MCC-134 NI 9211 NI 9213

Number of Channels

4 isolated

thermocouple

inputs[1][2][3]

4 thermocouple

channels[4][5]

16 thermocouple

channels[6][7][8]

ADC Resolution
24-bit[1][9][2][3][10]

[11][12]
24-bit[5][13][14] 24-bit[6][7]

Supported

Thermocouple Types

J, K, R, S, T, N, E,

B[1][9][2][3][15]

J, K, T, E, N, B, R,

S[14]

J, K, T, E, N, B, R,

S[7]

Sample Rate

1 second update

interval, minimum[1]

[9][3]

14 S/s[13][14] Up to 75 S/s[6][7]

Connectivity
Raspberry Pi HAT[1]

[10]

NI CompactDAQ,

CompactRIO[5][13]

NI CompactDAQ,

CompactRIO[6][16]

Isolation
Isolated thermocouple

inputs[9][2][3]

Channel-to-earth

ground double

isolation barrier[5][13]

Channel-to-earth

ground isolation[6]

Open Thermocouple

Detection
Yes[1][9][3][10][15] Yes[4][5][13]

Not explicitly

mentioned in search

results

Cold Junction

Compensation (CJC)

Yes, three high-

resolution sensors[9]

[17][3][11][15]

Yes[5][13][14] Yes[16]

Detailed Feature Comparison
Measurement Computing MCC-134
The MCC-134 is a Hardware Attached on Top (HAT) module designed specifically for the

Raspberry Pi single-board computer.[1][10] This makes it an attractive option for applications

requiring a compact, low-cost, and customizable data acquisition system.

Platform: The integration with Raspberry Pi provides access to a vast ecosystem of software

and hardware, enabling rapid prototyping and deployment of custom measurement solutions.
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[1]

Software: The MCC DAQ HAT Library provides open-source support for C/C++ and Python,

allowing for flexible application development within the Linux environment.[1][9][3]

Accuracy: The MCC-134 features a 24-bit A/D converter and three high-resolution cold-

junction compensation sensors to ensure professional-grade accuracy.[1][17][3][15] To

achieve the best results, it is recommended to minimize the thermal load on the Raspberry

Pi processor and provide steady airflow.[3][18]

National Instruments NI 9211 and NI 9213
The NI 9211 and NI 9213 are part of the C Series platform, designed for use with NI

CompactDAQ and CompactRIO chassis.[5][6][13] These modules are geared towards more

demanding industrial and laboratory applications where robustness and high channel counts

are critical.

Platform: The CompactDAQ and CompactRIO platforms offer a rugged and modular solution

for a wide range of measurement and control tasks.[5][16]

Software: NI modules are supported by the comprehensive NI-DAQmx driver software,

which integrates seamlessly with programming environments like LabVIEW,

LabWindows™/CVI, and Microsoft Visual Studio.[6]

Performance: Both modules feature 24-bit resolution and built-in cold-junction compensation.

[5][7][13] The NI 9213 offers a significantly higher channel count (16 channels) and a faster

sample rate (up to 75 S/s) compared to the NI 9211 (4 channels, 14 S/s), making it suitable

for high-density temperature monitoring.[5][6][7][13] The NI 9213 also features two timing

modes: high-resolution for enhanced accuracy and high-speed for a faster sample rate.[6]

Experimental Protocols for Performance Evaluation
While direct comparative experimental data is not readily available in public literature, a

standardized set of experiments can be performed to objectively evaluate the performance of

these thermocouple modules. The following protocols outline key performance verification

tests.
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Accuracy and Noise Measurement
This experiment aims to determine the measurement accuracy and noise level of the DAQ

modules under stable temperature conditions.

Methodology:

Setup:

Connect a high-precision, calibrated thermocouple (e.g., Type K or T with a known

accuracy) to one channel of the DAQ module.

Place the thermocouple junction in a stable temperature environment, such as a calibrated

dry-well calibrator or a stirred water bath with a certified reference thermometer.

Allow the entire system to stabilize for at least 30 minutes.

Data Acquisition:

Configure the software to acquire data from the thermocouple channel at the maximum

supported sample rate for a duration of 5-10 minutes.

Analysis:

Calculate the mean of the acquired temperature readings and compare it to the reference

temperature to determine the accuracy.

Calculate the standard deviation of the readings to quantify the noise level.

Repeat the measurement at multiple points across the desired temperature range.
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Experimental Setup

Procedure

Calibrated
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Diagram: Workflow for accuracy and noise measurement.

Cold Junction Compensation (CJC) Performance
This experiment evaluates the effectiveness of the module's internal cold junction

compensation by inducing a temperature change at the connection terminals.

Methodology:

Setup:

Connect a thermocouple to the DAQ module with the thermocouple junction at a stable,

known ambient temperature.

Place a separate reference temperature sensor (e.g., a thermistor or RTD) near the DAQ

module's input terminals to monitor the cold junction temperature.

Procedure:
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Begin acquiring data from both the thermocouple and the reference sensor.

Gently warm the area around the input terminals using a controlled heat source (e.g., a

low-power heat gun on a low setting from a distance).

Monitor the thermocouple readings and the reference CJC temperature.

Analysis:

The thermocouple reading should remain stable despite the change in temperature at the

cold junction if the CJC is performing correctly.

Plot the thermocouple reading and the reference CJC temperature over time to visualize

the compensation effect.
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Diagram: Logical relationship of cold junction compensation.

Conclusion
The choice between the MCC-134 and National Instruments thermocouple modules depends

heavily on the specific application requirements.

The MCC-134 is an excellent choice for academic research, prototyping, and applications

where cost and a compact form factor are primary considerations. Its integration with the

Raspberry Pi offers unparalleled flexibility for custom software development.
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National Instruments' NI 9211 and NI 9213 are tailored for more demanding industrial and

laboratory environments that require high reliability, scalability, and integration with a robust,

industry-standard DAQ platform. The NI 9213, with its high channel count and faster sample

rate, is particularly well-suited for applications requiring simultaneous monitoring of

numerous temperature points.

For professionals in research and drug development, a thorough evaluation of the required

channel count, sampling frequency, software environment, and overall system cost will guide

the selection of the most appropriate thermocouple data acquisition module. The experimental

protocols provided offer a framework for conducting in-house performance verification to

ensure the chosen solution meets the stringent accuracy and reliability demands of your critical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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